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Cat. No.: B15483335 Get Quote

For researchers and professionals in materials science and drug development, understanding

the nuanced magnetic characteristics of different compounds is paramount. This guide

provides a detailed, data-driven comparison of two significant magnetic materials: Dysprosium

Cobalt (CoDy₃) and Samarium Cobalt (SmCo₅).

This report outlines the key magnetic properties of bulk crystalline CoDy₃ and sintered SmCo₅,

supported by experimental data. Detailed methodologies for the characterization techniques

are also provided to ensure reproducibility and further investigation.

At a Glance: Key Magnetic Properties
The intrinsic magnetic properties of CoDy₃ and SmCo₅ differ significantly, primarily due to their

distinct crystal structures and the nature of the rare-earth elements they contain. SmCo₅ is a

well-established permanent magnet material known for its high performance at elevated

temperatures. CoDy₃, a ferrimagnetic material, exhibits more complex magnetic behavior that

is highly sensitive to its structural state. The following table summarizes the key magnetic

parameters for bulk crystalline CoDy₃ and commercially available sintered SmCo₅ magnets.
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Magnetic Property
CoDy₃ (Bulk
Crystalline)

SmCo₅ (Sintered) Unit

Crystal Structure
Rhombohedral

(PuNi₃-type)

Hexagonal (CaCu₅-

type)[1][2]
-

Magnetic Ordering Ferrimagnetic[3] Ferromagnetic[4] -

Remanence (Bᵣ)
Not typically reported

for bulk*
0.8 - 1.1 T

Intrinsic Coercivity

(H{ci})
Low 600 - 2000 kA/m

Saturation

Magnetization (Mₛ)
~5.4 (at 4K) Not typically specified µB/f.u.

Curie Temperature

(T₋)
~400 700 - 850 K (°C)

Maximum Energy

Product ((BH)ₘₐₓ)
Not applicable 128 - 200 kJ/m³

*Bulk crystalline CoDy₃ is not a permanent magnet material and therefore does not typically

have high remanence or coercivity. Its magnetic properties are primarily of interest for

fundamental research, particularly in the field of spintronics. Amorphous thin films of DyCo₃ can

exhibit high coercivity.

In-Depth Analysis of Magnetic Behavior
CoDy₃: As a ferrimagnetic material, the magnetic moments of the Dysprosium (Dy) and Cobalt

(Co) sublattices in CoDy₃ align in an antiparallel fashion.[3] This leads to a net magnetic

moment that is the difference between the two sublattice magnetizations. The magnetic

properties of CoDy₃ are highly dependent on its crystallographic form; amorphous thin films, for

instance, can exhibit perpendicular magnetic anisotropy and high coercivity, making them

interesting for spintronic applications like magnetic skyrmions.[3][5] Bulk crystalline CoDy₃,

however, does not typically exhibit the characteristics of a hard permanent magnet.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.researchgate.net/figure/a-Crystal-structure-of-SmCo-5-with-hexagonal-unit-cell-b-Lattice-matching-between_fig1_230965844
https://www.researchgate.net/figure/Crystal-structure-of-a-SmCo-5-and-b-SmCo-7-c-rhomohedral-Sm-2-Co-17-d-heaxagonal_fig1_378229364
https://www.mdpi.com/2079-4991/15/8/606
https://pubs.acs.org/doi/10.1021/acs.inorgchem.7b02981
https://www.mdpi.com/2079-4991/15/8/606
https://www.mdpi.com/2079-4991/15/8/606
https://arxiv.org/pdf/2304.13698
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15483335?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


SmCo₅: In contrast, SmCo₅ is a classic ferromagnetic material, where the magnetic moments

of the Samarium (Sm) and Cobalt (Co) atoms align in the same direction, resulting in a strong

net magnetization.[4] Sintered SmCo₅ magnets are known for their high magnetic anisotropy,

which contributes to their high coercivity, making them resistant to demagnetization.[6] They

also possess a high Curie temperature, allowing them to retain their magnetic properties at

elevated temperatures, a critical feature for many industrial and technological applications.[6]

Experimental Methodologies
The characterization of the magnetic properties of CoDy₃ and SmCo₅ relies on a suite of

standard experimental techniques.

Vibrating Sample Magnetometry (VSM)
Objective: To measure the magnetic moment of a material as a function of an applied magnetic

field, from which properties like coercivity, remanence, and saturation magnetization can be

determined.

Protocol:

A small, representative sample of the material is mounted on a sample holder at the end of a

vibrating rod.

The sample is placed within a uniform magnetic field generated by an electromagnet.

The sample is made to vibrate at a constant frequency and amplitude.

According to Faraday's law of induction, the changing magnetic flux from the vibrating

magnetized sample induces a voltage in a set of pick-up coils.

This induced voltage is proportional to the magnetic moment of the sample.

By sweeping the applied magnetic field and measuring the corresponding induced voltage, a

hysteresis loop (M-H curve) is generated.

From the hysteresis loop, the remanence (the magnetization at zero applied field), coercivity

(the field required to bring the magnetization to zero), and saturation magnetization (the

maximum magnetization) are determined.[7]
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VSM Measurement Workflow

Sample VibrationVibrates inApplied Magnetic Field Pickup CoilsInduces voltage in Induced Voltage Signal M-H Hysteresis Loop Coercivity, Remanence,
Saturation Magnetization

Analysis yields
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VSM Experimental Workflow

X-Ray Diffraction (XRD)
Objective: To determine the crystal structure of the material.

Protocol:

A powdered sample of the material is prepared to ensure random orientation of the

crystallites.

A monochromatic beam of X-rays is directed at the sample.

The X-rays are diffracted by the crystalline planes in the sample according to Bragg's Law

(nλ = 2d sinθ), where n is an integer, λ is the wavelength of the X-rays, d is the spacing

between crystal planes, and θ is the diffraction angle.

A detector measures the intensity of the diffracted X-rays as a function of the diffraction

angle (2θ).

The resulting XRD pattern, a plot of intensity versus 2θ, is a fingerprint of the material's

crystal structure.

By analyzing the positions and intensities of the diffraction peaks, the crystal system, lattice

parameters, and phase purity of the material can be determined.
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XRD Experimental Workflow

Determination of Curie Temperature (T_c)
Objective: To identify the temperature at which a material loses its permanent magnetic

properties.

Protocol:

The magnetic moment of the sample is measured as a function of temperature using a

magnetometer (e.g., a VSM equipped with a furnace).
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The sample is placed in a small, constant applied magnetic field.

The temperature of the sample is gradually increased.

The magnetic moment is continuously recorded as the temperature rises.

A sharp decrease in the magnetic moment is observed as the material approaches its Curie

temperature.

The Curie temperature is typically determined as the temperature at which the derivative of

the magnetization with respect to temperature (dM/dT) is at its minimum (most negative).

Concluding Remarks
The comparison between CoDy₃ and SmCo₅ highlights the diverse landscape of magnetic

materials. SmCo₅ stands out as a robust permanent magnet with excellent high-temperature

performance, making it a material of choice for demanding applications. CoDy₃, while not a

conventional permanent magnet in its bulk crystalline form, presents intriguing ferrimagnetic

properties that are the subject of ongoing research, particularly in the realm of thin films for

advanced spintronic devices. The selection between these, or any magnetic materials,

ultimately depends on the specific requirements of the intended application, including operating

temperature, required magnetic strength, and cost considerations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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